Tert-butyl 2-thioxo-1-pyrrolidinecarboxylate

• Molecular Formula: C9H15NO2S
• Molecular Weight: 201.29 g/mol
• IUPAC Name: tert-butyl 2-sulfanylidenepyrrolidine-1-carboxylate
• InChI: InChI=1S/C9H15NO2S/c1-9(2,3)12-8(11)10-6-4-5-7(10)13/h4-6H2,1-3H3
• InChI Key: LMVGORAVRFZPIO-UHFFFAOYSA-N
• SMILES: CC(C)(C)OC(=O)N1CCCC1=S

Description

Tert-butyl 2-thioxo-1-pyrrolidinecarboxylate, also known as TBOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of neuroscience. TBOA is a potent inhibitor of glutamate transporters, which are responsible for regulating the levels of glutamate in the brain.

Mechanism of Action

Tert-butyl 2-thioxo-1-pyrrolidinecarboxylate inhibits glutamate transporters by binding to the extracellular domain of the transporter and preventing the uptake of glutamate into the cell. This leads to an increase in extracellular glutamate levels, which can have both beneficial and detrimental effects depending on the context. This compound has been shown to enhance synaptic plasticity and improve learning and memory in animal models, but it can also lead to excitotoxicity and neuronal damage if glutamate levels become too high.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects in animal models. It has been shown to enhance synaptic plasticity, improve learning and memory, and increase neuronal survival in certain contexts. However, it can also lead to excitotoxicity and neuronal damage if glutamate levels become too high. This compound has also been shown to have anti-inflammatory and neuroprotective effects in certain models of neurodegenerative disease.

Advantages and Limitations for Lab Experiments

Tert-butyl 2-thioxo-1-pyrrolidinecarboxylate has several advantages for use in lab experiments. It is a potent and selective inhibitor of glutamate transporters, which makes it a useful tool for studying the role of glutamate in various physiological processes. It is also relatively stable and has a long half-life, which allows for prolonged exposure in in vitro and in vivo experiments. However, this compound has several limitations as well. It can be toxic at high concentrations and can lead to excitotoxicity and neuronal damage if glutamate levels become too high. Additionally, it has limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental contexts.

Future Directions

There are several future directions for research on Tert-butyl 2-thioxo-1-pyrrolidinecarboxylate. One area of interest is the development of more selective and potent inhibitors of glutamate transporters. Another area of interest is the investigation of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to understand the long-term effects of this compound on neuronal function and survival, as well as its potential for use in clinical settings.

Synthesis Methods

The synthesis of Tert-butyl 2-thioxo-1-pyrrolidinecarboxylate involves the reaction of tert-butyl 2-oxo-1-pyrrolidinecarboxylate with thiosemicarbazide in the presence of triethylamine. The resulting product is then treated with trifluoroacetic acid to yield this compound. This method has been optimized to produce high yields of this compound with a purity of greater than 95%.

Scientific Research Applications

Tert-butyl 2-thioxo-1-pyrrolidinecarboxylate has been extensively studied for its potential applications in the field of neuroscience. It has been shown to be a potent inhibitor of glutamate transporters, which are responsible for regulating the levels of glutamate in the brain. Glutamate is the primary excitatory neurotransmitter in the brain and is involved in a wide range of physiological processes, including learning and memory, synaptic plasticity, and neuronal development.